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Compound of Interest

Compound Name: 3-Ethyl-1-methylpiperazin-2-one
CAS No.: 1214796-54-9
Cat. No.: B2970259
Get Quote
. J

Part 1: Executive Safety Assessment

Immediate Action Directive: Treat 3-Ethyl-1-methylpiperazin-2-one as a Combustible Organic
Amine/Amide. While less volatile than simple piperazines, it poses specific risks regarding skin
sensitization and exothermic reactivity with strong acids.

Primary Hazards:
¢ Health: Skin/Eye Irritant (Category 2), Potential Respiratory Sensitizer.[1]
e Physical: Combustible Liquid (Flash Point > 140°C).

e Reactivity: Incompatible with strong oxidizing agents and strong acids.[2][3][4]

Part 2: Chemical Waste Profile

Effective disposal requires accurate characterization.[1][5][6] The following data points dictate
the waste stream selection.
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Property Value | Characteristic Operational Implication

CAS Number 90485-52-2 Use for waste manifesting.[1]

High nitrogen content; requires

Molecular Formula C7H14N20 o _ _
incineration with scrubber.[1]

Class IlIB Combustible. Not a
Flash Point ~145°C (Closed Cup) Flammable Liquid (Class 3) for
transport, but burns if heated.

Risks rapid environmental

Water Solubility High / Miscible dispersion if spilled. Do not
wash down sinks.

Must be segregated from acid
pH (10% aq) Basic (~9.0 - 10.[1]5) waste streams to prevent
exothermic splattering.

Part 3: Segregation & Compatibility Logic
The Golden Rule: Never mix piperazinone derivatives with oxidizing acids (e.g., Nitric,

Perchloric) or acid chlorides.[1]

» Why? Although the lactam ring reduces basicity compared to piperazine, the N-methyl
tertiary amine moiety remains reactive. Mixing with strong acids generates heat. Mixing with
oxidizers can lead to the formation of toxic nitrogen oxides (NOX).

Compatibility Matrix
o [74 Compatible: Organic solvents (Methanol, DMSO, DCM), other non-halogenated organic

bases.

o X Incompatible: Concentrated H2SOa, HNOs, Acid Chlorides, Chloroformates (violent

reaction).[1]

Part 4: Disposal Workflows

The following workflows are designed to ensure compliance with RCRA (Resource
Conservation and Recovery Act) guidelines and GLP (Good Laboratory Practice).
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Workflow A: Disposal of Pure Stock / High Concentration

For expired inventory or unused reactants.
o Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass container.
o Labeling: Affix a hazardous waste label.

o Constituents: 3-Ethyl-1-methylpiperazin-2-one (100%).[1]

o Hazard Checkbox: Irritant, Combustible.

o Solvent Bulking (Optional): If the substance is viscous or solidifying, dissolve in a minimal
amount of Acetone or Ethanol to facilitate transfer.

» Final Disposition:High-Temperature Incineration.

o Note: The facility must be equipped with a nitrogen scrubber due to NOx generation during
combustion.

Workflow B: Reaction Mixtures & HPLC Effluent

For diluted waste streams generated during synthesis or analysis.

Stream A:
Halogenated Organic
Halogenated? No (e.g. MeOH) Stream B:
Non-Halogenated Organic

Conc. > 1%?

Organic Solvent
(DCM, MeOH, DMSO)

Aqueous Buffer
(Water, PBS)

Waste Stream Source Primary Solvent?

Stream C:
Aqueous Toxic

No (Trace)

Figure 1: Decision Logic for Piperazinone Waste Segregation

Click to download full resolution via product page
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Figure 1: Logic flow for categorizing liquid waste streams containing 3-Ethyl-1-
methylpiperazin-2-one.

Detailed Steps for Aqueous Waste (Stream C):

e Do NOT pour down the drain.[7][8] Even if water-soluble, piperazinones are not
biodegradable in standard municipal treatment windows.

o Adjust pH: If the solution is acidic (e.g., HPLC mobile phase with TFA), neutralize to pH 6-8
using Sodium Bicarbonate before storage to prevent container degradation.

e Collection: Collect in "Aqueous Waste - Toxic" carboys.

Part 5: Emergency Spill Response

Scenario: 100g Bottle breakage on lab bench.

Evacuate & Ventilate: Remove ignition sources. Although high flash point, vapors can be
irritating.

o PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
o Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).

o Prohibited: Do not use sawdust (combustible) or paper towels (surface area increases
evaporation).

e Cleanup:
o Scoop absorbed material into a wide-mouth hazardous waste jar.

o Wipe the surface with a dilute acetic acid solution (5%) or soapy water to
neutralize/remove oily residue.

o Dispose of all cleanup materials as Hazardous Solid Waste.

Part 6: Regulatory References & Authority
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This protocol is grounded in the following regulatory frameworks and chemical safety
standards:

» U.S. EPA (Resource Conservation and Recovery Act - RCRA):
o Regulation: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

o Relevance: Defines criteria for "Characteristic Waste" (Ignitability, Corrosivity) and listing of
specific organic bases.

o Source:
e Occupational Safety and Health Administration (OSHA):

o Regulation: 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in
laboratories.

o Relevance: Mandates the Chemical Hygiene Plan (CHP) and proper labeling/training for
handling irritants.

o Source:
e PubChem (National Library of Medicine):

o Data: Compound Summary for Piperazin-2-one derivatives (Physical Properties & GHS
Classifications).

o Relevance: Source for Flash Point and Solubility data used in Section 2.
o Source:

o Fisher Scientific / Thermo Fisher Safety Data Sheets:

(¢]

Data: Handling and storage of Piperazine derivatives.[2][4][8][9][10]

[¢]

Relevance: Industry standard for PPE and spill cleanup procedures.[8]

Source:

[¢]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. PubChemlLite - 3-ethyl-1-methylpiperazin-2-one (C7H14N20) [pubchemlite.lcsb.uni.lu]
. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. mmbio.byu.edu [mmbio.byu.edu]

. ptb.de [ptb.de]

. collectandrecycle.com [collectandrecycle.com]

. cdhfinechemical.com [cdhfinechemical.com]

. chemicalbook.com [chemicalbook.com]

°
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. echemi.com [echemi.com]
e 10. 2-Piperazinone | 5625-67-2 | TCI EUROPE N.V. [tcichemicals.com]

¢ To cite this document: BenchChem. [3-Ethyl-1-methylpiperazin-2-one: Advanced Disposal &
Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2970259/docs#3-ethyl-1-methylpiperazin-2-one-
advanced-disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2970259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

